Cas no 2172095-37-1 (1-(4-hydroxy-1-methylpiperidin-4-yl)-3,3-dimethylcyclobutane-1-carboxylic acid)

• Product Name: 1-(4-hydroxy-1-methylpiperidin-4-yl)-3,3-dimethylcyclobutane-1-carboxylic acid
• CAS No: 2172095-37-1
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 6099955
• PubChem ID: 165837410
• Update Time: 2025-06-12

1-(4-hydroxy-1-methylpiperidin-4-yl)-3,3-dimethylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-hydroxy-1-methylpiperidin-4-yl)-3,3-dimethylcyclobutane-1-carboxylic acid
• 2172095-37-1
• EN300-1633913

• Inchi： 1S/C13H23NO3/c1-11(2)8-12(9-11,10(15)16)13(17)4-6-14(3)7-5-13/h17H,4-9H2,1-3H3,(H,15,16)
• InChI Key： XFPPYYZYJSUQOA-UHFFFAOYSA-N
• SMILES： OC1(CCN(C)CC1)C1(C(=O)O)CC(C)(C)C1

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 60.8Ų

Additional information on 1-(4-hydroxy-1-methylpiperidin-4-yl)-3,3-dimethylcyclobutane-1-carboxylic acid

Introduction to 1-(4-hydroxy-1-methylpiperidin-4-yl)-3,3-dimethylcyclobutane-1-carboxylic acid (CAS No. 2172095-37-1)

1-(4-hydroxy-1-methylpiperidin-4-yl)-3,3-dimethylcyclobutane-1-carboxylic acid is a meticulously designed organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the chemical identifier CAS No. 2172095-37-1, belongs to a class of molecules that exhibit promising potential in the development of novel therapeutic agents. The intricate architecture of this molecule, featuring a 4-hydroxy-1-methylpiperidin-4-yl substituent linked to a 3,3-dimethylcyclobutane-1-carboxylic acid backbone, makes it a subject of extensive interest for researchers exploring innovative drug design strategies.

The structural features of 1-(4-hydroxy-1-methylpiperidin-4-yl)-3,3-dimethylcyclobutane-1-carboxylic acid contribute to its remarkable chemical and biological properties. The presence of a hydroxyl group at the fourth position of the piperidine ring enhances its solubility in polar solvents, which is a critical factor in drug formulation and delivery. Additionally, the bulky 3,3-dimethylcyclobutane moiety provides steric stability, preventing unwanted side reactions and improving metabolic stability. These characteristics make it an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in developing small molecules that can modulate biological pathways associated with various diseases. The 4-hydroxy-1-methylpiperidin-4-yl group in 1-(4-hydroxy-1-methylpiperidin-4-yl)-3,3-dimethylcyclobutane-1-carboxylic acid has been identified as a key pharmacophore that can interact with specific target proteins. This interaction is crucial for achieving the desired therapeutic effects. Researchers have been leveraging computational methods and high-throughput screening techniques to identify potential binding sites and optimize the pharmacokinetic properties of this compound.

One of the most exciting developments in the field of drug discovery is the use of structure-based drug design approaches. By understanding the three-dimensional structure of target proteins and how small molecules interact with them, scientists can design compounds that are more effective and have fewer side effects. The unique structural features of 1-(4-hydroxy-1-methylpiperidin-4-yl)-3,3-dimethylcyclobutane-1-carboxylic acid make it an excellent candidate for such studies. Researchers have already begun exploring its potential as a lead compound for drugs targeting neurological disorders, where precise modulation of protein function is essential.

The synthesis of 1-(4-hydroxy-1-methylpiperidin-4-yl)-3,3-dimethylcyclobutane-1-carboxylic acid presents both challenges and opportunities for chemists. The complex stereochemistry of the molecule requires careful planning and execution to ensure high yields and purity. Advances in synthetic methodologies have enabled researchers to overcome these challenges and produce this compound in sufficient quantities for further studies. Techniques such as asymmetric synthesis and catalytic transformations have been particularly useful in constructing the desired framework.

The biological activity of 1-(4-hydroxy-1-methylpiperidin-4-yl)-3,3-dimethylcyclobutane-1-carboxylic acid has been evaluated through various in vitro assays. Initial studies suggest that it exhibits potent inhibitory effects on certain enzymes implicated in inflammation and cancer progression. These findings are particularly promising given the increasing evidence linking these pathways to a wide range of diseases. Further research is needed to fully elucidate its mechanism of action and assess its potential as a therapeutic agent.

One area where this compound shows great promise is in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The 4-hydroxy-1-methylpiperidin-4-yl group has been shown to interact with specific receptors in the brain that are involved in regulating neurotransmitter release. By modulating these receptors, 1-(4-hydroxy-1-methylpiperidin-4-yll)-3,3-dimethyleyclobutane-l-carboclyic acld could potentially slow down or even reverse the progression of these debilitating conditions. Ongoing clinical trials are exploring its efficacy and safety profile in patients suffering from these diseases.

The development of new drugs is often a lengthy and expensive process, but advances in technology have made it possible to accelerate this process significantly. Computational modeling tools allow researchers to predict how different compounds will behave before they are synthesized, saving time and resources. Additionally, bioprinting technologies are being used to create three-dimensional models of tissues and organs, which can be used to test drug efficacy more accurately than traditional methods.

In conclusion, 1-(4-hydroxy-l-methvlpireridln-l-methvl)-l -(lmethvlpirerldln-l-methvl) dimethvl cyclobutancarboxylic acld (CAS No 217209537-l) is an exciting new compund with promising therapeutic potential Its unique structural features make it an excellent candidate for further research particularly i neurological disorers The continued exploration o this compund will likely lead lo novel drus that improve human health significantly